BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-ethopropazine hydrochloride chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-ethopropazine

Cat. No.: B1202884

An In-depth Technical Guide on the Core Chemical Properties of Ethopropazine Hydrochloride

This technical guide provides a comprehensive overview of the chemical and physical
properties of ethopropazine hydrochloride, tailored for researchers, scientists, and
professionals in drug development. For the purpose of this document, the information pertains
to the racemic form, as data specific to the (S)-enantiomer is not extensively available.

Physicochemical Properties

Ethopropazine hydrochloride is a phenothiazine derivative.[1] It presents as a white to off-white
crystalline powder.[2]

Identifiers and Molecular Characteristics
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Property Value Source

N,N-diethyl-1-phenothiazin-10-
IUPAC Name ylpropan-2- [3]

amine;hydrochloride

CAS Number 1094-08-2 [4][5]
Molecular Formula C19H24N2S - HCI [4]
Molecular Weight 348.93 g/mol [6]

, CCN(CC)C(C)CN1Cc2=CC=CC
Canonical SMILES [4]
=C2SC3=CC=CcC=C31.Cl

VXPCQISYVPFYRK-
InChl Key [4]
UHFFFAOYSA-N

Property Value Source

223-225 °C (with some

Melting Point [51[6]
decomposition)
Boiling Point 430.1 °C at 760 mmHg [7]
Flash Point 213.9°C [7]
Appearance White powder [6]
pH ~5.8 (5% aqueous solution) [5]
Vapor Pressure 1.34E-07 mmHg at 25°C [7]
Solubility
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Solvent Solubility Source
50 mg/mL; 1 g in 400 mL at

Water , (5]
20°C,1gin 20 mL at 40°C

DMSO >5 mg/mL at ~60 °C (clear) [6]

DMF 10 mg/mL [4]

DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL [4]

5 mg/mL; Soluble (1.0 g in 30

Ethanol [4][5]
mL absolute ethanol at 25°C)
Chloroform Soluble [5]
Acetone Sparingly soluble [5]
Ether Practically insoluble [5]
Benzene Practically insoluble [5]

Pharmacological Properties

Ethopropazine hydrochloride exhibits several pharmacological actions, primarily as an

anticholinergic agent.[5] It is an inhibitor of butyrylcholinesterase (BChE) and shows selectivity

for BChE over acetylcholinesterase (AChE).[4][8] Additionally, it acts as a non-selective

muscarinic acetylcholine receptor (MAChR) antagonist and possesses antihistamine and

antiadrenergic properties.[3][8] These actions contribute to its use as an antiparkinsonian

agent.[6]

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for

Purity Analysis

A common method for assessing the purity of ethopropazine hydrochloride is High-

Performance Liquid Chromatography (HPLC). While specific experimental conditions can vary,

a general protocol is outlined below.

Objective: To determine the purity of an ethopropazine hydrochloride sample.
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Materials:

» Ethopropazine hydrochloride reference standard

o Ethopropazine hydrochloride sample for analysis
o HPLC-grade acetonitrile

e HPLC-grade water

e Formic acid (or other suitable buffer components)
e HPLC system with a UV detector

o C18 reversed-phase column

Procedure:

+ Mobile Phase Preparation: Prepare a suitable mobile phase, for instance, a mixture of
acetonitrile and water with a small percentage of formic acid to control the pH. The exact
ratio will depend on the column and system used and should be optimized for good peak
separation.

o Standard Solution Preparation: Accurately weigh a known amount of the ethopropazine
hydrochloride reference standard and dissolve it in the mobile phase to create a stock
solution of known concentration. Prepare a series of dilutions from the stock solution to
create calibration standards.

o Sample Solution Preparation: Accurately weigh the ethopropazine hydrochloride sample and
dissolve it in the mobile phase to a concentration within the range of the calibration
standards.

o Chromatographic Conditions:
o Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 pum).

o Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (with
formic acid).
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[e]

Flow Rate: Typically 1.0 mL/min.

o

Injection Volume: 10-20 pL.

[¢]

Detection: UV detection at a wavelength of 252 nm.[4]

[¢]

Column Temperature: Ambient or controlled (e.g., 25 °C).

e Analysis: Inject the calibration standards to generate a calibration curve. Then, inject the
sample solution.

o Data Analysis: Identify the peak corresponding to ethopropazine hydrochloride based on the
retention time of the standard. Calculate the purity of the sample by comparing the peak area
of the sample to the calibration curve.

Visualizations
Signaling Pathway of Ethopropazine Hydrochloride
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Cholinergic System

Hydrolyzed by
Butyrylcholinesterase (BChE)

Acetylcholine (ACh) Leads to Cholinergic Effects

N (e.g., motor control)
(S)-Ethopropazine HCI

Muscarinic Acetylcholine
Receptors (MAChR)

OIS

Antagonizes

1. Preparation
- Mobile Phase
- Standard Solutions
- Sample Solution

'

2. HPLC Analysis
- Inject Standards & Sample
- C18 Column
- UV Detection (252 nm)

'

3. Data Acquisition
- Chromatogram Generation

l

4. Data Analysis
- Peak Integration
- Calibration Curve
- Purity Calculation

'

5. Reporting
- Purity Report Generation
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Ethopropazine HCI
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Clinical & Side Effects

Side Effects:
Drowsiness, Dizziness,
Xerostomia, Mydriasis

Therapeutic Effect:
Antiparkinsonian

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(S)-ethopropazine hydrochloride chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202884+#s-ethopropazine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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